Cas no 2228484-12-4 (tert-butyl N-2-(3-ethoxy-4-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(3-ethoxy-4-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228484-12-4
• MF: C₁₇H₂₅NO₅
• MW: 323.384105443954
• CID: 6046894
• PubChem ID: 165675212
• Update Time: 2025-10-28

tert-butyl N-2-(3-ethoxy-4-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-ethoxy-4-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• EN300-1871016
• tert-butyl N-[2-(3-ethoxy-4-hydroxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• 2228484-12-4

• Inchi： 1S/C17H25NO5/c1-7-22-14-10-12(8-9-13(14)20)17(5,11-19)18(6)15(21)23-16(2,3)4/h8-11,20H,7H2,1-6H3
• InChI Key： AQUCNFCAOREULA-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=CC(=C(C=1)OCC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 323.17327290g/mol
• Monoisotopic Mass: 323.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.1Ų

Additional information on tert-butyl N-2-(3-ethoxy-4-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate

Professional Introduction to Tert-butyl N-2-(3-ethoxy-4-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228484-12-4)

Ter-butyl N-2-(3-ethoxy-4-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate, with the chemical identifier CAS No. 2228484-12-4, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, has been the subject of extensive research due to its potential applications in drug development and therapeutic interventions.

The molecular formula of this compound can be expressed as C₁₇H₂₇NO₅, which highlights its complex composition involving various functional groups. The presence of a tert-butyl group, an ethoxy group, a hydroxy group, and a carbamate moiety contributes to its unique chemical properties and reactivity. These features make it a valuable candidate for further exploration in synthetic chemistry and medicinal applications.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The structure of tert-butyl N-2-(3-ethoxy-4-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate suggests that it may have interactions with biological targets such as enzymes and receptors, which are crucial for disease mechanisms. This has prompted researchers to investigate its potential pharmacological effects and to explore its suitability for use in drug discovery programs.

One of the most compelling aspects of this compound is its ability to serve as a versatile intermediate in the synthesis of more complex molecules. The carbamate functional group, in particular, is known for its reactivity and ease of modification, making it an attractive feature for chemists working on the development of new drugs. Researchers have leveraged this property to create derivatives that exhibit enhanced biological activity or improved pharmacokinetic profiles.

The hydroxy and ethoxy groups present in the molecule also contribute to its chemical diversity. These groups can participate in hydrogen bonding interactions, which are essential for the binding of molecules to biological targets. This characteristic has been exploited in the design of compounds that aim to interact with specific proteins or enzymes involved in disease pathways. For instance, studies have shown that modifications involving these hydroxyl groups can significantly alter the binding affinity and selectivity of a compound towards its target.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like tert-butyl N-2-(3-ethoxy-4-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate with greater accuracy. By utilizing molecular modeling techniques, scientists can simulate how this compound might interact with various biological targets, providing insights into its potential therapeutic effects. These computational studies have been instrumental in guiding experimental efforts and optimizing the design of new molecules.

In addition to its synthetic utility, this compound has also been studied for its potential role in drug delivery systems. The structural features of CAS No. 2228484-12-4 make it a suitable candidate for incorporation into nanoparticles or other delivery vehicles designed to enhance the bioavailability or targeted delivery of therapeutic agents. Such applications are particularly relevant in fields like oncology, where precise delivery of drugs to tumor sites is critical for improving treatment outcomes.

The pharmaceutical industry has shown considerable interest in exploring the therapeutic potential of this compound. Preclinical studies have begun to uncover its efficacy in models relevant to various diseases, including neurological disorders and inflammatory conditions. These studies have provided valuable insights into the mechanisms by which this compound may exert its effects and have laid the groundwork for further clinical investigations.

The synthesis of tert-butyl N-2-(3-ethoxy-4-hydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis and catalytic processes have been employed to streamline the production process while maintaining high purity standards.

The safety profile of this compound is another critical consideration in its development as a potential drug candidate. Extensive toxicological studies have been conducted to assess its safety and determine appropriate dosing regimens. These studies have provided reassurance regarding its tolerance at expected therapeutic concentrations while identifying any potential risks associated with prolonged use or high doses.

The regulatory landscape surrounding new drug development also plays a significant role in shaping research efforts related to compounds like CAS No. 2228484-12-4. Regulatory agencies require rigorous testing and documentation before approving new drugs for clinical use. Researchers must navigate these requirements carefully while ensuring that their work adheres to ethical standards and safety guidelines established by regulatory bodies worldwide.

In conclusion, Ter-butyl N-2-(3-ethoxy-4-hydroxyphenyl)-1-oxtropane 2 -y l-N-methylcarbamate represents an intriguing molecule with significant potential applications across multiple domains within pharmaceutical chemistry and biochemistry . Its complex structure , diverse functional groups , synthetic utility ,and promising biological activity make it a compelling subject for further research . As scientific understanding continues to evolve ,this compound will likely play an important role i nthe development o fnovel therapeutics aimed at addressing unmet medical needs .